Cas no 88107-66-8 (1,3-Propanediamine, N-[(3-methylphenyl)methyl]-)
88107-66-8 structure
Product Name:1,3-Propanediamine, N-[(3-methylphenyl)methyl]-
CAS No:88107-66-8
MF:C11H18N2
MW:178.274022579193
CID:644774
PubChem ID:17993890
Update Time:2025-04-19
1,3-Propanediamine, N-[(3-methylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine, N-[(3-methylphenyl)methyl]-
- N'-[(3-methylphenyl)methyl]propane-1,3-diamine
- DTXSID20592013
- (3-AMINOPROPYL)[(3-METHYLPHENYL)METHYL]AMINE
- AKOS000264952
- N~1~-[(3-Methylphenyl)methyl]propane-1,3-diamine
- 88107-66-8
- SCHEMBL10876835
- N-(3-methylbenzyl)propane-1,3-diamine
-
- Inchi: 1S/C11H18N2/c1-10-4-2-5-11(8-10)9-13-7-3-6-12/h2,4-5,8,13H,3,6-7,9,12H2,1H3
- InChI Key: NXSZCPBBZUMDNI-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=C(C)C=1)CCCN
Computed Properties
- Exact Mass: 178.146998583g/mol
- Monoisotopic Mass: 178.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38Ų
1,3-Propanediamine, N-[(3-methylphenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626171-1g |
N1-(3-methylbenzyl)propane-1,3-diamine |
88107-66-8 | 98% | 1g |
¥5610.00 | 2024-04-27 |
1,3-Propanediamine, N-[(3-methylphenyl)methyl]- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
88107-66-8 (1,3-Propanediamine, N-[(3-methylphenyl)methyl]-) Related Products
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